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Compound of Interest

Compound Name: Trehalose 6,6'-dibehenate

Cat. No.: B1254617

For Researchers, Scientists, and Drug Development Professionals

Introduction

Trehalose 6,6'-dibehenate (TDB) is a synthetic analogue of the mycobacterial cord factor,
trehalose 6,6'-dimycolate (TDM). It is a key immunomodulator and a potent adjuvant used in
vaccine development to elicit strong T-helper 1 (Th1l) and Th17 immune responses. The
efficacy of TDB in formulations, particularly in liposomal systems, is intrinsically linked to its
physicochemical properties, with solubility being a critical parameter for manufacturing, stability,
and bioavailability. This technical guide provides a comprehensive overview of the known
solubility and physicochemical characteristics of TDB, detailed experimental protocols for their
determination, and a visualization of its immunological signaling pathway and formulation
workflow.

Physicochemical Properties of Trehalose 6,6'-
Dibehenate

Trehalose 6,6'-dibehenate is a large, non-ionic glycolipid. Its structure consists of a
disaccharide trehalose core with two long-chain fatty acids (behenic acid) attached at the 6 and
6' positions. This amphiphilic nature dictates its solubility and behavior in various systems.

Table 1. General Physicochemical Properties of Trehalose 6,6'-Dibehenate
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Property Value Source
Chemical Formula CseH106013 [1112113114]
Molecular Weight 987.43 g/mol [1112][31[4]
CAS Number 66758-35-8 [11[2][3][4]
Appearance Solid [1]

Purity >95% [1]
Storage Store at -20°C [1112114]
LogP (Computed) 11.34840 [2]

Polar Surface Area (PSA) 201.67 A2 [2][5]
Vapour Density (Computed) ;L'o(f) * 0.1 glom? (at 20°C, 760 [2]

Solubility Profile

The long behenate chains of TDB render it practically insoluble in water and ethanol.[2][6] Its
solubility in organic solvents and aqueous formulations is limited and often requires specific
conditions such as heating and sonication to achieve dispersion.

Table 2: Solubility Data for Trehalose 6,6'-Dibehenate
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Solvent/System

Solubility

Conditions

Source

Water

Insoluble (1.5 x 10-8
g/L at 25°C)

[2]

Ethanol

Insoluble

[6]

Dimethylformamide
(DMF)

0.5 mg/mL (0.51 mM)

Requires ultrasonic

and warming to 60°C

[3]

Dimethyl sulfoxide
(DMSO)

Slightly Soluble /
Insoluble

[1](6]

Chloroform:Methanol:

Water (65:25:4 viviv)

5 mg/mL

[6]

0.5% CMC-Na/ 1%

Tween-80 in Saline

4.95 mg/mL (5.01
mM)

Suspended solution;

requires ultrasonic

15% Cremophor EL /
85% Saline

2.5 mg/mL (2.53 mM)

Suspended solution;

requires ultrasonic

Biological Activity and Signaling Pathway

TDB functions as a potent vaccine adjuvant by activating the innate immune system. It is

recognized by the C-type lectin receptor Mincle (Macrophage-inducible C-type lectin)

expressed on the surface of antigen-presenting cells such as macrophages and dendritic cells.

This binding initiates a signaling cascade that leads to the activation of the NLRP3

inflammasome and the production of pro-inflammatory cytokines, ultimately driving the

development of robust Thl and Th17 adaptive immune responses.[3][7]
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DDA/TDB Liposome Preparation Workflow

Dissolve DDA and TDB
in Chloroform/Methanol

Evaporate Solvent
(Thin Lipid Film Formation)

Dry under Vacuum

Hydrate with Aqueous Buffer
(above phase transition temp.)

'

Size Reduction
(e.g., Extrusion)

Physicochemical Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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